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For Researchers, Scientists, and Drug Development Professionals

Abstract
DTI-0009, also known as Selodenoson, is a selective agonist of the adenosine A1 receptor. It

has been investigated for its therapeutic potential in cardiovascular conditions, particularly for

the management of atrial fibrillation. This technical guide provides a comprehensive overview

of the chemical structure, properties, and known biological activities of DTI-0009. Due to the

limited availability of specific quantitative data in the public domain, this guide also presents

comparative data for other selective A1 adenosine receptor agonists and generalized

experimental protocols relevant to the study of such compounds.

Chemical Structure and Properties
DTI-0009 is a nucleoside analog with a systematic name of 1-[6-(cyclopentylamino)-9H-purin-9-

yl]-1-deoxy-N-ethyl-β-D-ribofuranuronamide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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